Cas no 109538-80-9 ([1,3]dithiolo[4,5-b][1,4]dithiine-2-thione)
109538-80-9 structure
Product Name:[1,3]dithiolo[4,5-b][1,4]dithiine-2-thione
CAS No:109538-80-9
MF:C5H2S5
MW:222.394374370575
CID:1187690
PubChem ID:4672450
Update Time:2025-04-20
[1,3]dithiolo[4,5-b][1,4]dithiine-2-thione Chemical and Physical Properties
Names and Identifiers
-
- [1,3]dithiolo[4,5-b][1,4]dithiine-2-thione
- ACMC-20mcdq
- ST50974815
- CTK0G2388
- 4,5-vinylidenedithio-1,3-dithiole-2-thione
- 4,5-(vinylenedithio)-1,3-dithiole-2-thione
- 4,5-Vinylenedithio-1,3-dithiole-2-thione
- AC1NGBUB
- 1,3-dithioleno[4,5-b]1,4-dithiin-2-thione
- ZINC03209760
- 1,3-dithiolo<
- 4,5-b>
- <
- 1,4>
- dithiin-2-thione
- MCULE-6288655877
- 1,3-Dithiolo[4,5-b][1,4]dithiin-2-thione
- 1,3-dithiolo<4,5-b><1,4>dithiin-2-thione;4,5-(vinylenedithio)-1,3-dithiole-2-thione;4,5-vinylidenedithio-1,3-dithiole-2-thione;1,3-dithioleno[4,5-b]1,4-dithiin-2-thione;
- 109538-80-9
- AKOS024350472
- DTXSID50405425
- [1,3]dithiolo-[4,5-b][1,4]dithiine-2-thione
-
- Inchi: 1S/C5H2S5/c6-5-9-3-4(10-5)8-2-1-7-3/h1-2H
- InChI Key: WQONZXWCDCVDBO-UHFFFAOYSA-N
- SMILES: S1C(=S)SC2=C1SC=CS2
Computed Properties
- Exact Mass: 221.87600
- Monoisotopic Mass: 221.87600593g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 139.17000
- LogP: 4.20810
[1,3]dithiolo[4,5-b][1,4]dithiine-2-thione Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
109538-80-9 ([1,3]dithiolo[4,5-b][1,4]dithiine-2-thione) Related Products
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